Cas no 885270-79-1 ((2-Amino-6-methyl-phenyl)carbamic Acid tert-butyl ester)

(2-Amino-6-methyl-phenyl)carbamic acid tert-butyl ester is a protected aniline derivative widely used as an intermediate in organic synthesis and pharmaceutical development. Its tert-butyloxycarbonyl (Boc) group provides stability under basic and nucleophilic conditions while allowing selective deprotection under acidic conditions, making it valuable for stepwise reactions. The compound’s methyl substitution enhances steric control in coupling reactions, improving regioselectivity. It is particularly useful in peptide and heterocycle synthesis, where protecting group strategies are critical. The crystalline solid form ensures consistent handling and purity, while its well-defined reactivity profile supports reproducible results in complex multi-step syntheses.
(2-Amino-6-methyl-phenyl)carbamic Acid tert-butyl ester structure
885270-79-1 structure
Product Name:(2-Amino-6-methyl-phenyl)carbamic Acid tert-butyl ester
CAS No:885270-79-1
MF:C12H18N2O2
MW:222.283523082733
MDL:MFCD05663968
CID:710754
PubChem ID:43152277
Update Time:2025-05-28

(2-Amino-6-methyl-phenyl)carbamic Acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-(2-amino-6-methylphenyl)-, 1,1-dimethylethyl ester
    • (2-AMINO-6-METHYL-PHENYL)CARBAMIC ACID TERT-BUTYL ESTER,
    • tert-butyl N-(2-amino-6-methylphenyl)carbamate
    • (2-AMINO-6-METHYL-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
    • tert-Butyl (2-amino-6-methylphenyl)carbamate
    • 1,1-Dimethylethyl N-(2-amino-6-methylphenyl)carbamate (ACI)
    • Carbamic acid, (2-amino-6-methylphenyl)-, 1,1-dimethylethyl ester (9CI)
    • (2-Amino-6-methyl-phenyl)-carbamic acid t-butyl ester
    • MFCD05663968
    • CS-0342280
    • SCHEMBL3577461
    • tert-Butyl(2-amino-6-methylphenyl)carbamate
    • AKOS009329015
    • (2-Amino-6-methyl-phenyl)-carbamic acid tert-butyl ester, AldrichCPR
    • DTXSID20655591
    • AB22083
    • 885270-79-1
    • (2-Amino-6-methyl-phenyl)carbamic Acid tert-butyl ester
    • MDL： MFCD05663968
    • Inchi： 1S/C12H18N2O2/c1-8-6-5-7-9(13)10(8)14-11(15)16-12(2,3)4/h5-7H,13H2,1-4H3,(H,14,15)
    • InChI Key： DUMFKNCZZQVNHD-UHFFFAOYSA-N
    • SMILES： O=C(NC1C(C)=CC=CC=1N)OC(C)(C)C

Computed Properties

  • Exact Mass: 222.13700
  • Monoisotopic Mass: 222.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 64.4A^2

Experimental Properties

  • PSA: 64.35000
  • LogP: 3.57840

(2-Amino-6-methyl-phenyl)carbamic Acid tert-butyl ester Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(2-Amino-6-methyl-phenyl)carbamic Acid tert-butyl ester Pricemore >>

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(2-Amino-6-methyl-phenyl)carbamic Acid tert-butyl ester Production Method

Production Method 1

885953-51-5 885953-51-5
885270-79-1 885270-79-1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  overnight, rt
Reference
2-Aminopyrimidine Derivatives as New Selective Fibroblast Growth Factor Receptor 4 (FGFR4) Inhibitors
Mo, Cheng; et al, ACS Medicinal Chemistry Letters, 2017, 8(5), 543-548

Production Method 2

24424-99-5 24424-99-5
570-24-1 570-24-1
885270-79-1 885270-79-1
Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ;  3 h, reflux; reflux → rt
1.2 Reagents: Potassium carbonate Solvents: Methanol ;  3 h, reflux
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  overnight, rt
Reference
2-Aminopyrimidine Derivatives as New Selective Fibroblast Growth Factor Receptor 4 (FGFR4) Inhibitors
Mo, Cheng; et al, ACS Medicinal Chemistry Letters, 2017, 8(5), 543-548

(2-Amino-6-methyl-phenyl)carbamic Acid tert-butyl ester Raw materials

(2-Amino-6-methyl-phenyl)carbamic Acid tert-butyl ester Preparation Products

(2-Amino-6-methyl-phenyl)carbamic Acid tert-butyl ester Related Literature

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885270-79-1 ((2-Amino-6-methyl-phenyl)carbamic Acid tert-butyl ester) Related Products

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